Cas no 898416-09-6 (N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-2-(4-fluorophenyl)acetamide)

• Product Name: N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-2-(4-fluorophenyl)acetamide
• CAS No: 898416-09-6
• MF: C₂₂H₂₁FN₂O₂
• MW: 364.412749052048
• CID: 5481833
• Update Time: 2025-05-21

N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]-2-(4-fluorophenyl)acetamide
• N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-2-(4-fluorophenyl)acetamide

• Inchi： 1S/C22H21FN2O2/c23-18-9-7-16(8-10-18)14-22(26)24-15-20(21-6-3-13-27-21)25-12-11-17-4-1-2-5-19(17)25/h1-10,13,20H,11-12,14-15H2,(H,24,26)
• InChI Key： BLSGSKPIKDUZED-UHFFFAOYSA-N
• SMILES： C(NCC(N1C2=C(C=CC=C2)CC1)C1=CC=CO1)(=O)CC1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-2-(4-fluorophenyl)acetamide

Comprehensive Overview of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-2-(4-fluorophenyl)acetamide (CAS No. 898416-09-6)

N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-2-(4-fluorophenyl)acetamide (CAS No. 898416-09-6) is a synthetic organic compound with a complex molecular structure, featuring a unique combination of indole, furan, and fluorophenyl moieties. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's indole and furan rings contribute to its aromatic properties, while the 4-fluorophenyl group introduces electron-withdrawing characteristics, influencing its reactivity and interaction with biological targets. Such structural features make N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-2-(4-fluorophenyl)acetamide a promising candidate for studying enzyme inhibition, receptor binding, and signal transduction pathways. Its CAS No. 898416-09-6 is frequently searched in academic databases, reflecting its relevance in modern medicinal chemistry.

In recent years, the demand for novel compounds with heterocyclic frameworks has surged, driven by advancements in precision medicine and personalized therapies. N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-2-(4-fluorophenyl)acetamide aligns with this trend, as its scaffold can be tailored to address specific disease mechanisms. For instance, its potential role in modulating G-protein-coupled receptors (GPCRs) or kinase enzymes has sparked interest among researchers exploring treatments for neurological and inflammatory conditions.

From a synthetic chemistry perspective, the compound's multi-step synthesis involves careful optimization to achieve high yields and purity. Key challenges include controlling stereochemistry and minimizing side reactions during the introduction of the furan-2-yl and 4-fluorophenyl groups. These aspects are critical for ensuring reproducibility in laboratory settings, a topic frequently discussed in forums and publications focused on organic synthesis methodologies.

Beyond its pharmaceutical potential, N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-2-(4-fluorophenyl)acetamide is also studied for its physicochemical properties, such as solubility, stability, and partition coefficients. These parameters are essential for predicting its behavior in biological systems and optimizing formulation strategies. Researchers often query databases for structure-activity relationships (SAR) data related to this compound, highlighting its interdisciplinary significance.

As the scientific community continues to explore small-molecule therapeutics, compounds like N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-2-(4-fluorophenyl)acetamide serve as valuable tools for understanding molecular interactions and designing next-generation drugs. Its CAS No. 898416-09-6 remains a key identifier in patent literature and research articles, underscoring its enduring relevance in chemical and life sciences.